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Compound of Interest

Compound Name: Dimethyl octadecylphosphonate

Cat. No.: B1634254 Get Quote

A Comparative Guide to Dimethyl
Octadecylphosphonate from Various Suppliers
For researchers, scientists, and professionals in drug development, the purity and consistency

of chemical reagents are paramount. This guide provides a comprehensive cross-referencing

of publicly available data for Dimethyl octadecylphosphonate (CAS No. 25371-54-4) from

various suppliers. While direct comparative purity data is often proprietary, this guide

summarizes available physical and chemical properties and outlines the standard analytical

methods used for quality control, providing a framework for informed purchasing decisions.

Data Presentation: A Side-by-Side Look
The following table summarizes the quantitative data for Dimethyl octadecylphosphonate
gathered from prominent chemical suppliers and public databases. This allows for a quick and

easy comparison of the key physical properties of the compound.
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Property BOC Sciences Alfa Chemistry PubChem ChemBK

Molecular

Formula
C20H43O3P[1] C20H43O3P[2] C20H43O3P[3] C20H43O3P

Molecular Weight 362.53 g/mol [1] 362.53 g/mol 362.5 g/mol [3] 362.53 g/mol

Boiling Point
437.0±14.0°C at

760 mmHg[1]
Not specified Not specified Not specified

Density
0.916±0.06

g/cm3 [1]
Not specified Not specified Not specified

Appearance Liquid[1] Not specified Liquid[3]
Colorless to light

yellow oily liquid

IUPAC Name

1-

dimethoxyphosp

horyloctadecane[

1]

1-

dimethoxyphosp

horyloctadecane[

2]

1-

dimethoxyphosp

horyloctadecane[

3]

dimethyl

octadecylphosph

ate

Experimental Protocols for Quality Assessment
Ensuring the purity and structural integrity of Dimethyl octadecylphosphonate requires

rigorous analytical testing. While suppliers may not always publish their full analytical data, they

typically adhere to standard characterization methods. Below are detailed methodologies for

key experiments commonly used for the quality control of phosphonate compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and assess the purity of Dimethyl
octadecylphosphonate. Both ¹H NMR and ³¹P NMR are crucial for the unambiguous

identification of the compound and its potential phosphorus-containing impurities.

Methodology:

Sample Preparation: Dissolve 10-20 mg of the Dimethyl octadecylphosphonate sample in

approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).
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¹H NMR Analysis:

Acquire a standard proton spectrum.

Expected signals would include multiplets corresponding to the long octadecyl chain, and

a characteristic doublet for the methoxy protons coupled to the phosphorus atom.

³¹P NMR Analysis:

Acquire a proton-decoupled phosphorus spectrum.

A single peak is expected for Dimethyl octadecylphosphonate. The chemical shift is a

key indicator of the phosphorus environment.

The absence of other signals suggests high purity with respect to other phosphorus-

containing species.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the Dimethyl octadecylphosphonate
molecule.

Methodology:

Sample Preparation: As Dimethyl octadecylphosphonate is a liquid, a small drop can be

placed directly on the ATR crystal of the FTIR spectrometer.

Instrumentation: A standard FTIR spectrometer with an Attenuated Total Reflectance (ATR)

accessory.

Data Acquisition:

Record a background spectrum of the clean ATR crystal.

Record the spectrum of the sample.

Characteristic absorption bands to look for include:

C-H stretching from the alkyl chain.
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P=O stretching, a strong band characteristic of phosphonates.

P-O-C stretching.

Mass Spectrometry (MS) coupled with Gas
Chromatography (GC-MS)
Objective: To determine the molecular weight of Dimethyl octadecylphosphonate and to

identify and quantify any volatile impurities.

Methodology:

Sample Preparation: Dilute the Dimethyl octadecylphosphonate sample in a suitable

volatile solvent (e.g., hexane or ethyl acetate).

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer.

GC Conditions:

Column: A non-polar capillary column is typically used for the separation of long-chain

alkyl compounds.

Injector Temperature: Set to a temperature that ensures complete volatilization without

thermal degradation.

Oven Program: A temperature gradient is used to elute compounds with different boiling

points.

MS Conditions:

Ionization Mode: Electron Ionization (EI) is commonly used.

Mass Analyzer: A quadrupole or time-of-flight analyzer is used to separate ions based on

their mass-to-charge ratio.

Data Analysis:

The retention time from the GC provides information on the compound's volatility.
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The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular

weight of Dimethyl octadecylphosphonate, as well as characteristic fragmentation

patterns that can be used to confirm its structure.

The purity can be estimated by comparing the peak area of the main compound to the

total area of all detected peaks.

Visualizing the Cross-Referencing Workflow
The process of cross-referencing data from different suppliers to make an informed decision

can be visualized as a logical workflow.

Data Gathering

Comparative Analysis

Decision Making

Supplier A Website/Data

Physical & Chemical Properties

Stated QC Methods

Supplier B Website/Data

Public Databases (e.g., PubChem)

Informed Purchasing Decision

Click to download full resolution via product page

Caption: Logical workflow for cross-referencing supplier data.

Conclusion
While a definitive, side-by-side comparison of purity percentages for Dimethyl
octadecylphosphonate from different suppliers is challenging based on publicly available

information, a thorough review of the provided physical and chemical data, coupled with an

understanding of the standard analytical techniques used for quality control, can empower
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researchers to make more informed procurement decisions. It is always recommended to

request a Certificate of Analysis (CoA) from the supplier for batch-specific data to ensure the

product meets the stringent requirements of your research and development endeavors.[4]

Suppliers like BOC Sciences emphasize their cGMP-compliant production and quality control

systems, which suggests a high level of product scrutiny.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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